N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-7-methoxybenzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-7-methoxybenzofuran-2-carboxamide, also known as 2-Methoxy-N-(1-methyl-5-indolyl)-2-(2-(piperidin-1-yl)ethyl)acetamide (MIPA), is a novel compound that has been researched for its potential therapeutic applications. MIPA belongs to the class of benzofuran-carboxamide derivatives, which have shown promising results in various biological assays.
Mechanism of Action
The mechanism of action of MIPA is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of immune and inflammatory responses. MIPA has been shown to inhibit the activation of NF-κB and its downstream targets, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
MIPA has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory properties, MIPA has been shown to have antioxidant activity and to inhibit the proliferation of cancer cells. MIPA has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of MIPA is its relatively simple synthesis method, which makes it readily available for laboratory studies. However, one of the limitations of MIPA is its poor solubility in water, which can make it difficult to work with in certain experimental systems.
Future Directions
There are several potential future directions for research on MIPA. One area of interest is the development of more potent derivatives of MIPA with improved solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of MIPA in animal models of inflammatory and neurodegenerative diseases. Finally, the elucidation of the precise mechanism of action of MIPA may provide insights into the development of novel anti-inflammatory agents.
Synthesis Methods
The synthesis of MIPA involves a multi-step process that includes the reaction of 7-methoxybenzofuran-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)amine to form the amide intermediate. The final step involves the reaction of the amide intermediate with piperidine to form MIPA.
Scientific Research Applications
MIPA has been extensively studied for its potential therapeutic applications in various biological systems. One of the major areas of research has been its anti-inflammatory properties. MIPA has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in lipopolysaccharide-stimulated macrophages. This suggests that MIPA may have potential as a therapeutic agent for the treatment of inflammatory diseases.
properties
IUPAC Name |
N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O4/c1-23-9-8-13-10-14(6-7-16(13)23)17(24)12-22-21(25)19-11-15-4-3-5-18(26-2)20(15)27-19/h3-11,17,24H,12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCVNTWDTBQLZNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C1C=CC(=C2)C(CNC(=O)C3=CC4=C(O3)C(=CC=C4)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.